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Compound of Interest

Compound Name: Triethylsulfonium

Cat. No.: B1208873

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the reaction mechanisms and kinetics
associated with triethylsulfonium salts. The information is intended to guide researchers in
the application of these reagents in organic synthesis and to provide protocols for experimental
investigation.

Nucleophilic Substitution Reactions: The Corey-
Chaykovsky Reaction

Triethylsulfonium salts are valuable precursors for the in-situ generation of sulfur ylides,
which are key reagents in the Corey-Chaykovsky reaction for the synthesis of epoxides,
aziridines, and cyclopropanes.

Reaction Mechanism

The Corey-Chaykovsky reaction proceeds through a two-step mechanism:

e Ylide Formation: A strong base deprotonates the triethylsulfonium salt (e.g.,
triethylsulfonium iodide) at a carbon adjacent to the positively charged sulfur atom, forming
a transient, highly reactive triethylsulfonium ylide.

» Nucleophilic Attack and Ring Closure: The nucleophilic ylide attacks the electrophilic carbon
of a carbonyl group (in aldehydes or ketones) or an imine.[1] This is followed by an
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intramolecular nucleophilic substitution, where the resulting alkoxide or amide anion
displaces the diethyl sulfide leaving group to form a three-membered ring (epoxide or
aziridine, respectively).[1][2] The reaction with a,B-unsaturated carbonyl compounds typically

leads to cyclopropanation.[1]

The nucleophilic addition of the ylide to the substrate is generally considered the rate-

determining step.[3]
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Epoxidation

R2C=0 S(CH2CH3)2

P

+R2C=0 o R2C(-0-)-CH(CH3)-S+(CH2CH3)2 __Intramolecular SN2
[S+(CH2CH3)2(CH-CH3)] Epoxide

Ylide Formation

Base
+ Base
- Base-H+
/—I-,, [S+(CH2CH3)2(CH-CH3)]
[S(CH2CH3)3]+ I-
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Prepare NaH in anhydrous DMSO
under inert atmosphere

:

G\dd Triethylsulfonium Iodide)

:

@tir at RT for 1h (Ylide formationD

Cool to 0°C

@dd Cyclohexanone solutiorD

[Stir at 0°C then R'Ij
(Monitor by TLC]

[Quench with aqg. NH4CD

:

(Extract with Diethyl Ethea

:

[Dry and Concentrate)

:

G’urify by Column Chromatograph)a
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S(CH2CH3)2

Nu-CH2CH3

TESNu ——— [Nu---CH2(CH3)---S(CH2CH3)2]+ — ProductDES

Nu-

[S(CH2CH3)3]+
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Prepare stock solutions of
TES salt and nucleophile

'

[Equilibrate to reaction temperatur(a

:

[Mix solutions in NMR tuba

:

Acquire 1H NMR spectra
at time intervals

:

Grocess and integrate spectra

:

Glot concentration vs. time]

:

@etermine rate law and rate constana

:

@epeat at different temperatures]

:

@alculate activation parameters]
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Nucleophilic Substitution (SN2)

S(CH2CH3)2

CH3CH2X

[S(CH2CH3)3]+ X- ——» EtXDES_SN2

Hofmann Elimination (E2)

HX

S(CH2CH3)2

H2C=CH2

[S(CH2CH3)3]+ X- —» EtheneDES_E2HX
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[Calibrate TGA-DSC]

:

[Weigh Triethylsulfonium SaID

'

Place sample in furnace
under inert atmosphere

'

G—Ieat at multiple constant rateg

'

Gecord TGA, DTG, and DSC dataD

'

@etermine T onset, T peak, AH_decoma

'

@pply isoconversional method%

[Calculate Ea and A)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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kinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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